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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzoic acid

cat. No.: B1273137

An In-depth Technical Guide to 3-Bromo-4-chlorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-4-chlorobenzoic acid, a
halogenated aromatic carboxylic acid that serves as a versatile building block in organic
synthesis. This document outlines its chemical properties, experimental protocols for its
synthesis, and its applications in the development of more complex molecules.

IUPAC Name

The correct IUPAC name for the compound is 3-Bromo-4-chlorobenzoic acid.[1]

Chemical and Physical Properties

3-Bromo-4-chlorobenzoic acid is a white to off-white crystalline solid at room temperature.[2]
The presence of both bromine and chlorine atoms on the benzene ring, along with the
carboxylic acid group, imparts distinct chemical properties that make it a valuable intermediate
in various synthetic procedures. Key physicochemical data are summarized in the table below
for easy reference and comparison.
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Property Value Source

CAS Number 42860-10-6 [1]I3]

Molecular Formula C7H4BrClO:z [1][3]

Molecular Weight 235.46 g/mol [1]

Melting Point 218-222 °C [2][4]
White to off-white crystalline

Appearance [2]
powder
Slightly soluble in water;

Solubility soluble in organic solvents like
alcohols, ethers, and ketones.
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Experimental Protocols

The synthesis of 3-Bromo-4-chlorobenzoic acid is most commonly achieved through a

Sandmeyer-type reaction, starting from 3-amino-4-chlorobenzoic acid. This method provides a

reliable way to introduce the bromine atom at the desired position on the aromatic ring.[3]

Synthesis of 3-Bromo-4-chlorobenzoic acid via
Diazotization and Sandmeyer Reaction

Materials:

¢ 3-amino-4-chlorobenzoic acid

 Hydrobromic acid (HBr)

e Sodium nitrite (NaNO2)
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o Copper(l) bromide (CuBr)

¢ Distilled water

e ICce

Procedure:

¢ Diazotization:

o

Dissolve a known quantity of 3-amino-4-chlorobenzoic acid in aqueous hydrobromic acid.

Cool the solution to 0-5 °C in an ice bath.

[¢]

[¢]

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the
temperature below 5 °C. Stir the mixture vigorously during the addition.

[e]

Continue stirring for an additional 15-20 minutes after the addition is complete to ensure
the formation of the diazonium salt.

e Sandmeyer Reaction:

o In a separate flask, prepare a solution of copper(l) bromide in hydrobromic acid.

o Slowly add the cold diazonium salt solution to the copper(l) bromide solution. Vigorous
nitrogen evolution will be observed.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat it gently (e.g., on a water bath) until the nitrogen evolution ceases.

¢ Isolation and Purification:

o Cool the reaction mixture to room temperature. The crude 3-Bromo-4-chlorobenzoic
acid will precipitate.

o Collect the solid product by vacuum filtration and wash it with cold water to remove any
inorganic salts.
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o Further purification can be achieved by recrystallization from a suitable solvent, such as
ethanol or an ethanol-water mixture.

o Dry the purified product under vacuum to obtain white to off-white crystals of 3-Bromo-4-
chlorobenzoic acid.

Applications in Organic Synthesis

3-Bromo-4-chlorobenzoic acid is a key intermediate in the synthesis of a variety of more
complex organic molecules. The carboxylic acid group can be readily converted into other
functional groups such as esters, amides, and acid chlorides. The presence of two distinct
halogen atoms (bromine and chlorine) allows for selective functionalization through various
cross-coupling reactions, making it a valuable tool in combinatorial chemistry and the synthesis
of compound libraries.[3]

A notable application is its use in the synthesis of 3-bromo-4-chlorobenzophenone, which can
be achieved through a multi-step reaction procedure.[2] This highlights its role as a
foundational scaffold for building more elaborate molecular architectures with potential
applications in medicinal chemistry and materials science.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis of 3-Bromo-4-
chlorobenzoic acid as described in the experimental protocol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.benchchem.com/product/b1273137
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9766662.htm
https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material

‘ 3-Amino-4-chlorobenzoic Acid |

Reacts with

Step 1: Diazotization

HBr, NaNO2, 0-5°C Diazonium Salt Intermediate
Reacts with

Step 2: Sandmeyer Reaction

CuBr, HBr 2 Crude 3-Bromo-4-chlorobenzoic Acid |
| Is purified by

Step 3: Purification

Filtration & Recrystallization

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Bromo-4-chlorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 3-Bromo-4-chlorobenzoic acid | C7TH4BrClO2 | CID 2735544 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 2. 3-Bromo-4-chlorobenzoic acid | 42860-10-6 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1273137?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273137?utm_src=pdf-body
https://www.benchchem.com/product/b1273137?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-chlorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-chlorobenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9766662.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. 3-Bromo-4-chlorobenzoic acid | 42860-10-6 | Benchchem [benchchem.com]
e 4. 3-Bromo-4-chlorobenzoic acid 97 42860-10-6 [sigmaaldrich.com]

 To cite this document: BenchChem. [3-Bromo-4-chlorobenzoic acid IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273137#3-bromo-4-chlorobenzoic-acid-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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